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Compound of Interest

Compound Name: Nigericin

Cat. No.: B15607558 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive guide for the preparation, storage, and

handling of stock solutions of Nigericin sodium salt, a widely used potassium ionophore in

cellular research.

Chemical and Physical Properties
Nigericin sodium salt is a polyether antibiotic derived from Streptomyces hygroscopicus. It

functions as a K⁺/H⁺ antiporter, disrupting mitochondrial membrane potential and is a potent

activator of the NLRP3 inflammasome.[1][2][3][4] Accurate preparation of stock solutions is

critical for experimental reproducibility.

Data Presentation: Properties and Solubility of Nigericin Sodium Salt

The following table summarizes the key quantitative data for Nigericin sodium salt.
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Property Value References

Molecular Formula C₄₀H₆₇NaO₁₁ [1]

Molecular Weight ~746.94 g/mol [1][5]

Appearance
White to off-white crystalline

solid/powder

Solubility in Ethanol Up to 120 mg/mL (~160 mM) [6][7]

Solubility in DMSO Up to 100 mg/mL (~133 mM) [1][8]

Solubility in Methanol Up to 22.72 mg/mL (~30 mM) [7]

Solubility in Water Insoluble or sparingly soluble [9]

Storage (Powder)
-20°C, desiccated, protected

from light
[8]

Storage (Stock Solution)
-20°C for 1-2 months; -80°C

for up to 1 year
[1][8]

Note: Solubility can vary between batches. It is recommended to consult the manufacturer's

certificate of analysis.

Experimental Protocol: Preparation of a 10 mM
Stock Solution
This protocol details the steps to prepare a 10 mM stock solution of Nigericin sodium salt in

DMSO, a commonly used concentration for cellular assays.

Materials:

Nigericin sodium salt (powder)

Anhydrous Dimethyl Sulfoxide (DMSO)

Sterile, amber microcentrifuge tubes or vials

Calibrated micropipettes and sterile tips
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Vortex mixer

Analytical balance

Procedure:

Pre-equilibration: Before opening, allow the vial of Nigericin sodium salt to equilibrate to

room temperature for 15-20 minutes to prevent condensation.

Weighing: Accurately weigh out the desired amount of Nigericin sodium salt powder using

an analytical balance in a chemical fume hood. For example, to prepare 1 mL of a 10 mM

solution, weigh out approximately 7.47 mg.

Calculation: Mass (mg) = Molarity (mol/L) x Volume (L) x Molecular Weight ( g/mol ) x

1000

Mass (mg) = 0.010 mol/L x 0.001 L x 746.94 g/mol x 1000 = 7.47 mg

Dissolution: Add the appropriate volume of anhydrous DMSO to the weighed powder. For a

10 mM stock from 5 mg of powder, add 669 µL of DMSO.[1]

Mixing: Cap the vial tightly and vortex thoroughly until the powder is completely dissolved.

Gentle warming to 37°C or sonication can aid dissolution if necessary, but avoid excessive

heat.[3][10]

Aliquoting: To prevent degradation from repeated freeze-thaw cycles, dispense the stock

solution into smaller, single-use aliquots in sterile, amber microcentrifuge tubes.[1]

Storage: Store the aliquots at -20°C for short-term use (up to 2 months) or at -80°C for long-

term storage (up to 1 year).[1][8] When ready to use, thaw a single aliquot and dilute it to the

final working concentration in the appropriate cell culture medium or buffer.

Safety Precautions:

Nigericin sodium salt is toxic if swallowed and may cause skin and eye irritation.[5]

Always handle the compound in a chemical fume hood.
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Wear appropriate personal protective equipment (PPE), including gloves, a lab coat, and

safety glasses.

Consult the Safety Data Sheet (SDS) for complete hazard information.

Visualizations
Experimental Workflow for Stock Solution Preparation

The following diagram outlines the logical steps for preparing the Nigericin sodium salt stock

solution.
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Caption: Workflow for preparing Nigericin stock solution.
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Signaling Pathway Context: NLRP3 Inflammasome Activation

Nigericin is a classical activator of the NLRP3 inflammasome. It creates a potassium efflux,

which is a key triggering signal for the assembly of the inflammasome complex, leading to

caspase-1 activation and the processing of pro-inflammatory cytokines.[4][11][7]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 8 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15607558?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

